Cas no 79239-50-2 (2-(2,5-Dichlorophenoxy)propanoyl chloride)

• Product Name: 2-(2,5-Dichlorophenoxy)propanoyl chloride
• CAS No: 79239-50-2
• MF: C₉H₇Cl₃O₂
• MW: 253.50968003273
• MDL: MFCD11941579
• CID: 4717065
• PubChem ID: 23469841
• Update Time: 2025-05-21

2-(2,5-Dichlorophenoxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DICHLOROPHENOXY)PROPANOYL CHLORIDE
• STL197288
• BBL014879
• FCH1408661
• T1847
• propanoyl chloride, 2-(2,5-dichlorophenoxy)-
• 2-(2,5-Dichlorophenoxy)propanoyl chloride

• MDL： MFCD11941579
• Inchi： 1S/C9H7Cl3O2/c1-5(9(12)13)14-8-4-6(10)2-3-7(8)11/h2-5H,1H3
• InChI Key： IBENOOQTUVKWRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(C(=O)Cl)C)Cl

Computed Properties

• Exact Mass: 251.951163g/mol
• Monoisotopic Mass: 251.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-Dichlorophenoxy)propanoyl chloride

Introduction to 2-(2,5-Dichlorophenoxy)Propanoyl Chloride (CAS No. 79239-50-2)

2-(2,5-Dichlorophenoxy)Propanoyl Chloride, identified by the CAS number 79239-50-2, is a versatile organic compound with significant applications in various industries. This compound, often referred to as dichlorophenoxypropanoyl chloride, belongs to the class of phenoxyacetyl chlorides and is widely used as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its structure consists of a phenoxy group substituted with two chlorine atoms at the 2 and 5 positions, connected to a propanoyl chloride moiety, which imparts reactivity and functionality to the molecule.

The synthesis of 2-(2,5-Dichlorophenoxy)Propanoyl Chloride typically involves the reaction of 2,5-dichlorophenol with an appropriate acyl chloride precursor under controlled conditions. The compound is known for its stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel herbicides and fungicides, where its phenoxy group contributes to bioavailability and target specificity.

In terms of physical properties, 79239-50-2 is a yellowish liquid with a characteristic odor. It has a melting point of approximately -10°C and a boiling point around 110°C under standard pressure. The compound is soluble in organic solvents such as dichloromethane and diethyl ether but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions where controlled reactivity and solubility are essential.

The application of dichlorophenoxypropanoyl chloride extends beyond agrochemicals. It has been employed in the synthesis of advanced materials, including polymers and surfactants, where its phenoxy group enhances intermolecular interactions and surface activity. Recent advancements in polymer chemistry have demonstrated its potential as a precursor for high-performance polymers with tailored mechanical and thermal properties.

From an environmental perspective, the handling and disposal of 79239-50-2 require adherence to standard safety protocols to minimize ecological impact. Research into its environmental fate has shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in natural systems. This aligns with growing industry trends toward sustainable practices and eco-friendly chemical processes.

In conclusion, 2-(2,5-Dichlorophenoxy)Propanoyl Chloride (CAS No. 79239-50-2) stands as a critical intermediate in modern organic synthesis. Its unique structure and reactivity continue to drive innovation across multiple sectors, supported by ongoing research into its applications and environmental implications.